Cas no 1378259-75-6 (4-Bromo-6,7-dimethoxyquinoline-3-carboxylic acid)

• Product Name: 4-Bromo-6,7-dimethoxyquinoline-3-carboxylic acid
• CAS No: 1378259-75-6
• MF: C₁₂H₁₀BrNO₄
• MW: 312.116102695465
• CID: 5060041
• Update Time: 2025-05-21

4-Bromo-6,7-dimethoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6,7-dimethoxy-quinoline-3-carboxylic acid
• 4-Bromo-6,7-dimethoxyquinoline-3-carboxylic acid

• Inchi： 1S/C12H10BrNO4/c1-17-9-3-6-8(4-10(9)18-2)14-5-7(11(6)13)12(15)16/h3-5H,1-2H3,(H,15,16)
• InChI Key： NGERFBOJYVXXLK-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CN=C2C=C(C(=CC2=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 4-Bromo-6,7-dimethoxyquinoline-3-carboxylic acid

4-Bromo-6,7-Dimethoxyquinoline-3-Carboxylic Acid

4-Bromo-6,7-dimethoxyquinoline-3-carboxylic acid is a highly specialized organic compound with the CAS number 1378259-75-6. This compound belongs to the class of quinoline derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique structural properties and potential bioactivity. The molecule consists of a quinoline ring system with substituents at positions 3, 4, 6, and 7. Specifically, the 3-position bears a carboxylic acid group, while the 4-position is substituted with a bromine atom. The 6 and 7 positions are each substituted with methoxy groups, which contribute to the compound's hydrophilicity and potential for hydrogen bonding.

The synthesis of 4-bromo-6,7-dimethoxyquinoline-3-carboxylic acid typically involves multi-step organic reactions. One common approach is the Friedlander synthesis, which involves the condensation of o-amino aryl ketones with aldehydes or ketones. However, due to the complexity of this compound's structure, alternative methods such as nucleophilic aromatic substitution or coupling reactions may be employed. Recent advancements in catalytic systems and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these synthetic pathways.

One of the most promising applications of 4-bromo-6,7-dimethoxyquinoline-3-carboxylic acid lies in its potential as a lead compound in drug discovery. Quinoline derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. For instance, studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, its bromine substitution at position 4 may enhance its ability to act as a substrate for metabolic enzymes or serve as a site for further functionalization in medicinal chemistry.

Another area of interest is the use of 4-bromo-6,7-dimethoxyquinoline-3-carboxylic acid in materials science. The quinoline framework is known for its π-conjugated system, which makes it suitable for applications in organic electronics. Recent research has explored its potential as a building block for light-emitting materials (LEMs) and semiconductors. The presence of electron-donating methoxy groups at positions 6 and 7 further enhances the compound's electronic properties by increasing its charge carrier mobility.

In terms of analytical chemistry, 4-bromo-6,7-dimethoxyquinoline-3-carboxylic acid has been utilized as a chiral resolving agent in enantioselective separations. Its rigid structure and functional groups provide high enantioselectivity in liquid chromatography applications. Furthermore, its carboxylic acid group allows for easy modification into other forms such as esters or amides, making it versatile for various analytical purposes.

The structural features of 4-bromo-6,7-dimethoxyquinoline-3-carboxylic acid also make it an attractive candidate for combinatorial chemistry and high-throughput screening (HTS) campaigns. Its substituents provide multiple sites for further functionalization or conjugation with other molecules. For example, recent studies have explored its use as a scaffold for antibody-drug conjugates (ADCs), where its carboxylic acid group can serve as a site for linker attachment.

In conclusion, 4-bromo-6,7-dimethoxyquinoline-3-carboxylic acid is a multifaceted compound with applications spanning drug discovery, materials science, and analytical chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.